Cas no 3395-35-5 (2,5-Dihydro-1H-pyrrole-2-carboxylic acid)

• Product Name: 2,5-Dihydro-1H-pyrrole-2-carboxylic acid
• CAS No: 3395-35-5
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD00005214
• CID: 318015
• PubChem ID: 97858
• Update Time: 2025-04-19

2,5-Dihydro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dihydro-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylicacid, 2,5-dihydro-
• 3,4-DEHYDRO-DL-PROLINE
• H-3,4-Dehydro-DL-Pro-OH
• H-3004-Dehydro-DL-Pro-OH
• (+/-)-3-PYRROLINE-2-CARBOXYLIC ACID
• 2,5-dihydro-pyrrole-2-carboxylic acid
• 3,4-Dedihydro-DL-proline
• 3,4-Dedihydroproline
• 3,4-Dehydro-DL-prolin
• 3,4-DIDEHYDRO-DL-PROLINE
• D,L-3,4-dehydroproline
• H-DL-DELTAPRO-OH
• H-DL-PRO(3,4-DEHYDRO)-OH
• R,S-3,4-dehydroproline
• rac-(2R*)-3-Pyrroline-2-carboxylic acid

• MDL： MFCD00005214
• Inchi： 1S/C5H7NO2/c7-5(8)4-2-1-3-6-4/h1-2,4,6H,3H2,(H,7,8)
• InChI Key： OMGHIGVFLOPEHJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CCN1)=O

Computed Properties

• Exact Mass: 113.04800
• Monoisotopic Mass: 113.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.252
• Melting Point: 245 °C (dec.) (lit.)
• Boiling Point: 279.3°Cat760mmHg
• Flash Point: 122.7°C
• Refractive Index: 1.521
• PSA: 49.33000
• LogP: -0.07220
• Solubility: Not determined

2,5-Dihydro-1H-pyrrole-2-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：-15°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives